2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro-
2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro-
Potent and selective ligand of imidazoline 1 receptor (I1R); High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
359715-57-4
VCID:
VC0005969
InChI:
InChI=1S/C10H11BrN2O2/c11-8-3-1-2-4-9(8)14-6-7-5-13-10(12)15-7/h1-4,7H,5-6H2,(H2,12,13)
SMILES:
C1C(OC(=N1)N)COC2=CC=CC=C2Br
Molecular Formula:
C10H11BrN2O2
Molecular Weight:
271.11 g/mol
2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro-
CAS No.: 359715-57-4
Inhibitors
VCID: VC0005969
Molecular Formula: C10H11BrN2O2
Molecular Weight: 271.11 g/mol
![2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro- - 359715-57-4](/images/no_structure.jpg)
| CAS No. | 359715-57-4 |
|---|---|
| Product Name | 2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro- |
| Molecular Formula | C10H11BrN2O2 |
| Molecular Weight | 271.11 g/mol |
| IUPAC Name | 5-[(2-bromophenoxy)methyl]-4,5-dihydro-1,3-oxazol-2-amine |
| Standard InChI | InChI=1S/C10H11BrN2O2/c11-8-3-1-2-4-9(8)14-6-7-5-13-10(12)15-7/h1-4,7H,5-6H2,(H2,12,13) |
| Standard InChIKey | GUVAJKCAUCHQID-UHFFFAOYSA-N |
| SMILES | C1C(OC(=N1)N)COC2=CC=CC=C2Br |
| Canonical SMILES | C1C(OC(=N1)N)COC2=CC=CC=C2Br |
| Description | Potent and selective ligand of imidazoline 1 receptor (I1R); High Quality Biochemicals for Research Uses |
| Synonyms | S-23515 HCl; 5- (2-Bromophenoxy)methyl-2-amino-4,5-dihydro-1,3 oxazole hydrochloride |
| PubChem Compound | 9816895 |
| Last Modified | Nov 11 2021 |
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